Cas no 55-40-3 (rac a-Methyl DOPA)

Technical Introduction: rac α-Methyl DOPA rac α-Methyl DOPA is a synthetic phenylalanine derivative and a racemic mixture of the α-methylated form of L-DOPA. It serves as an intermediate in pharmaceutical synthesis and research, particularly in studying dopaminergic pathways and enzyme inhibition. The methyl substitution enhances metabolic stability, making it useful for investigating catecholamine biosynthesis and related neurological mechanisms. Its racemic form allows for comparative studies of stereoselective biological activity. rac α-Methyl DOPA is valued for its consistent purity and suitability as a reference standard in analytical applications. Proper handling is required due to its sensitivity to oxidation.

rac a-Methyl DOPA structure

Product Name:rac a-Methyl DOPA

CAS No:55-40-3

MF:C₁₀H₁₃NO₄

MW:211.214523077011

MDL:MFCD00065917

CID:378147

PubChem ID:4138

Update Time:2025-08-10

rac a-Methyl DOPA Chemical and Physical Properties

Names and Identifiers

- Tyrosine, 3-hydroxy-a-methyl-
- rac α-Methyl DOPA
- 2-METHYL-3-(3,4-DIHYDROXYPHENYL)-DL-ALANINE
- DL-Methyldopa
- Methyldopa
- rac Alpha-Methyl DOPA
- .alpha.-Methyl-.beta.-(3,4-dihydroxyphenyl)-L-alanine
- A830691
- Dl-.alpha.-methyl dopa
- .alpha.-Methyl-L-(3,4-dihydroxyphenyl)alanine
- L-(-)-.alpha.-Methyl-.beta.-(3,4-dihydroxyphenyl)alanine
- Q27256299
- 55-40-3
- L-(-)-.beta.-(3,4-Dihydroxyphenyl)-.alpha.-methylalanine
- rac alpha -Methyl DOPA
- FT-0604487
- NCGC00015631-04
- HMS3259C21
- Mulfasin
- WLN: QVXZ1&1R CQ DQ
- NCI-C55721
- 2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid
- ( inverted exclamation markA)-ALPHA-Methyldopa
- AC-11788
- Tox21_500770
- Alanine,4-dihydroxyphenyl)-2-methyl-, L-(-)-
- L-.alpha.-Methyldopa
- (+/-)-methyldopa
- Alanine,4-dihydroxyphenyl)-2-methyl-, L-
- L-(.alpha.-Md)
- Methyldopa anhydrous, (+/-)-
- METHYLDOPA DL-FORM [MI]
- Alanine, 3-(3,4-dihydroxyphenyl)-2-methyl-, L-
- L-Methyldopa
- M-3586
- DL-2-METHYL-3-(3,4-DIHYDROXYPHENYL)ALANINE
- LP00770
- NCGC00094109-02
- (+/-)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
- .alpha.-Methyldopa
- .alpha.-Methyl-L-dopa
- Elanpres
- 2-(3,4-dihydroxybenzyl)-2-aminopropanoic acid
- HMS3266O08
- Methyl-dopa
- W-105556
- ALANINE, 3-(3,4-DIHYDROXYPHENYL)-2-METHYL-, DL-
- Equibar
- M 7277
- NCGC00015631-09
- SR-01000075631
- 3-Hydroxy-alpha-methyltyrosine
- 2-Methyl-3-(3,4-dihydroxyphenyl)alanine
- racemic alpha-Methyldopa
- EN300-297472
- Methyldopa dl-form
- BCP28393
- EINECS 209-088-7
- alpha-Methyl-DL-beta-3,4-Dihydroxyphenylalanine
- (S)-(-)-.alpha.-Methyldopa
- HMS3262I22
- SCHEMBL196981
- 2-amino-2-methyl-3-(3,4-dihydroxyphenyl)propionic acid
- 2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoicacid
- Mk. b51
- 3-Hydroxy-.alpha.-methyl-L-tyrosine
- SR-01000076007-1
- Nr.C 2294
- .alpha.-Methyl-L-3,4-dihydroxyphenylalanine
- EINECS 200-232-4
- CHEBI:180994
- 2-AMINO-3-(3,4-DIHYDROXY-PHENYL)-2- METHYL-PROPIONIC ACID(CATECHOL METABOLITE)
- 3,4-Dihydroxy-2-methylphenylalanine #
- SR-01000075631-1
- ( inverted question mark)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
- AKOS017258656
- FT-0671718
- CHEMBL718
- SDCCGSBI-0050748.P005
- 33TD13T99R
- SR-01000076007
- L-Tyrosine, 3-hydroxy-.alpha.-methyl-
- (?)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
- 2,2,3,4,4-PENTABDE
- METHYLN-4-BOC-N-1-CBZ-2-PIPERAZINECARBOXYLATE
- 3-Hydroxy-alpha-methyl-DL-tyrosine
- Aldomine
- DL-Tyrosine, 3-hydroxy-alpha-methyl-
- DL-.ALPHA.-METHYL-3-(3,4-DIHYDROXYPHENYL)ALANINE
- NCGC00015631-05
- NS00079124
- FT-0671717
- AC-8433
- Racemic .alpha.-methyldopa
- (+/-)-.ALPHA.-METHYLDOPA
- DL-alpha-Methyl-DOPA
- MK 351
- DL-alpha-Methyl DOPA
- .alpha.-Methyl dopa
- Lopac0_000770
- alpha-methyl-3,4-dihydroxy-dl-phenylalanine
- FT-0603468
- NCGC00015631-03
- DTXSID60970356
- CCG-204855
- Aldomin
- 3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
- D-?-Methyl DOPA
- SR-01000075631-3
- Metholes
- L-.alpha.-Methyl-(3,4-dihydroxyphenyl)alanine
- L001029
- EU-0100770
- L(-)-.beta.-(3,4-Dihydroxyphenyl)-.alpha.-methylalanine
- SBI-0050748.P004
- (y)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
- NCGC00094109-01
- NC00520
- UNII-33TD13T99R
- rac ?-Methyl DOPA
- NCGC00261455-01
- 555-29-3
- Methyldopa (Racemic)
- .alpha.-Medopa
- .alpha.-Methyldopa, L-
- (+-)-alpha-Methyldopa
- AKOS003273681
- Tyrosine, 3-hydroxy-.alpha.-methyl-
- rac a-Methyl DOPA
- MDL： MFCD00065917
- Inchi： 1S/C10H13NO4/c1-10(11,9(14)15)5-6-2-3-7(12)8(13)4-6/h2-4,12-13H,5,11H2,1H3,(H,14,15)
- InChI Key： CJCSPKMFHVPWAR-UHFFFAOYSA-N
- SMILES： OC(C(C)(CC1C=CC(=C(C=1)O)O)N)=O

Computed Properties

Exact Mass: 211.08400
Monoisotopic Mass: 211.084458
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 104
XLogP3: -1.9

Experimental Properties

Density: 1.403
Boiling Point: 441.6°Cat760mmHg
Flash Point: 220.9°C
Refractive Index: 1.629
PSA: 103.78000
LogP: 1.14260

rac a-Methyl DOPA Security Information

WGK Germany：3
Hazard Category Code： 36
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Safety Term：S26-S36/37
Risk Phrases：R36
Storage Condition：−20°C

rac a-Methyl DOPA Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

rac a-Methyl DOPA Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M303800-2.5mg	rac a-Methyl DOPA	55-40-3		2.5mg	$ 138.00	2023-09-07
TRC	M303800-25mg	rac a-Methyl DOPA	55-40-3		25mg	$ 1068.00	2023-09-07
Enamine	EN300-297472-0.05g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	0.05g	$22.0	2025-03-19
Enamine	EN300-297472-0.1g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	0.1g	$23.0	2025-03-19
Enamine	EN300-297472-0.25g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	0.25g	$24.0	2025-03-19
Enamine	EN300-297472-0.5g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	0.5g	$25.0	2025-03-19
Enamine	EN300-297472-1.0g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	1.0g	$26.0	2025-03-19
Enamine	EN300-297472-2.5g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	2.5g	$27.0	2025-03-19
Enamine	EN300-297472-5.0g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	5.0g	$40.0	2025-03-19
Enamine	EN300-297472-10.0g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	10.0g	$51.0	2025-03-19

rac a-Methyl DOPA Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Related Categories

55-40-3 (rac a-Methyl DOPA) Related Products

Recommended suppliers

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Cas no 55-40-3 (rac a-Methyl DOPA)

rac a-Methyl DOPA Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

rac a-Methyl DOPA Security Information

rac a-Methyl DOPA Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

rac a-Methyl DOPA Pricemore >>

rac a-Methyl DOPA Related Literature

Related Categories

55-40-3 (rac a-Methyl DOPA) Related Products